Cas no 1355174-58-1 (4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine)

• Product Name: 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine
• CAS No: 1355174-58-1
• MF: C₁₄H₂₂N₂OS
• MW: 266.402282238007
• CID: 5218053
• Update Time: 2025-06-11

4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine

• Inchi： 1S/C14H22N2OS/c1-11-12(18-14(2,3)4)5-6-13(15-11)16-7-9-17-10-8-16/h5-6H,7-10H2,1-4H3
• InChI Key： CSVVLVGAMFDMSC-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=C(SC(C)(C)C)C=C2)CCOCC1

Additional information on 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine

Introduction to 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine (CAS No. 1355174-58-1)

4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine, with the CAS number 1355174-58-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a morpholine ring and a substituted pyridine moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine is C₁₃H₂₀N₂O_S, and its molecular weight is approximately 260.37 g/mol. The compound is known for its high solubility in organic solvents, which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions, such as temperature and pH, has been extensively studied, making it a reliable choice for both laboratory research and industrial applications.

In recent years, the interest in 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in modulating specific enzymes and receptors involved in various physiological processes. For instance, studies have demonstrated that it can act as a potent inhibitor of certain kinases, which are key enzymes implicated in signal transduction pathways associated with diseases such as cancer and neurodegenerative disorders.

The pharmacological properties of 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine have been explored in preclinical models. In vitro assays have revealed its ability to selectively target and inhibit specific protein targets, thereby reducing the proliferation of cancer cells and modulating inflammatory responses. These findings have paved the way for further investigations into its potential as a lead compound for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These trials are crucial for understanding the compound's behavior in human subjects and for identifying any potential side effects or interactions with other medications.

Beyond its therapeutic applications, 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine has also been investigated for its use in diagnostic imaging. Its unique chemical properties make it suitable for developing imaging agents that can be used to visualize specific biological processes or disease markers. This dual functionality—therapeutic and diagnostic—positions it as a versatile compound with broad applications in medicine.

The synthesis of 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine involves several well-established chemical reactions, including nucleophilic substitution, condensation, and reduction steps. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This robust synthetic methodology is essential for meeting the growing demand for this compound in both research and commercial settings.

In conclusion, 4-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-morpholine (CAS No. 1355174-58-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable asset in the field of chemical biology.